COX Inhibitor Pack
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Overview
Description
The Cayman COX Inhibitor Pack contains a combination of frequently used cyclooxygenase (COX) inhibitors. Each kit contains aspirin, the archetype nonselective, irreversible COX inhibitor. A series of COX-2 selective inhibitors are available in the COX-PAK, including NS-398, one of the first reported and most widely used. Another COX-2-selective inhibitor included is CAY10404, with nearly 500,000-fold COX-2 selectivity. The potent COX-1-selective inhibitor SC-560 is an example of a reversible, diaryl heterocycle COX-1 inhibitor with low nM activity. Also included is valeroyl salicylate, an irreversible alkylator of COX enzymes with some selectivity toward COX-1. Resveratrol is also included in the COX-PAK due to its complex activities, which include COX inhibition, peroxidase inhibition, antioxidant activity, and gene regulation.
Properties
Synonyms |
Cyclooxygenase-PAK |
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Origin of Product |
United States |
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